5(Z),8(Z),11(Z)-Eicosatrienoic Acid

• CAS No.: 20590-32-3
• Product Name: 5(Z),8(Z),11(Z)-Eicosatrienoic Acid
• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: (5Z,8Z,11Z)-icosa-5,8,11-trienoic acid
• Standard InChI: InChI=1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10,12-13,15-16H,2-8,11,14,17-19H2,1H3,(H,21,22)/b10-9-,13-12-,16-15-
• Standard InChIKey: UNSRRHDPHVZAHH-YOILPLPUSA-N
• Isomeric SMILES: CCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)O
• SMILES: CCCCCCCCC=CCC=CCC=CCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCC=CCC=CCCCC(=O)O
• Physical Description: Solid
• Description: Etre(5Z, 8Z, 11Z), also known as C20:3N-9, 12, 15 or etre(5Z, 8Z, 11Z), belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, etre(5Z, 8Z, 11Z) is considered to be a fatty acid lipid molecule. Etre(5Z, 8Z, 11Z) is considered to be a practically insoluble (in water) and relatively neutral molecule. Etre(5Z, 8Z, 11Z) has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, etre(5Z, 8Z, 11Z) is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Etre(5Z, 8Z, 11Z) is also a parent compound for other transformation products, including but not limited to, 12(S)-hpe(5, 8, 10)tre, 2-[(5Z, 8Z, 11Z)-icosatrienoyl]-sn-glycero-3-phosphoethanolamine, and (6E, 8Z, 11Z)-5-oxoicosatrienoic acid.; (5Z,8Z,11Z)-icosatrienoic acid is an icosatrienoic acid with three cis-double bonds at positions 5, 8 and 11. It is a conjugate acid of a (5Z,8Z,11Z)-icosatrienoate.
• Synonyms: 5,8,11-eicosatrienoic acid; ETrA acid; mead acid
• Reference: 1.Lefkowith, J.B. Essential fatty acid deficiency: Probing the role of arachidonate in biology. Advances in Prostaglandin, Thromboxane, and Leukotriene Research 20, 224-231 (1990).
• PubChem Compound: 5312531
• Last Modified: Nov 11 2021